(4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(6-methoxy-1,3-benzothiazol-2-yl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione

• Molecular Formula: C30H24N2O7S
• Molecular Weight: 556.6 g/mol
• IUPAC Name: (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C30H24N2O7S/c1-3-12-37-19-7-4-17(5-8-19)26-25(27(33)18-6-11-22-23(15-18)39-14-13-38-22)28(34)29(35)32(26)30-31-21-10-9-20(36-2)16-24(21)40-30/h3-11,15-16,26,33H,1,12-14H2,2H3/b27-25+
• InChI Key: VXAAZGPQXPUKCD-IMVLJIQESA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)N=C(S2)N3C(/C(=C(/C4=CC5=C(C=C4)OCCO5)\O)/C(=O)C3=O)C6=CC=C(C=C6)OCC=C
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC5=C(C=C4)OCCO5)O)C(=O)C3=O)C6=CC=C(C=C6)OCC=C

Description

• The compound’s IUPAC name is quite a mouthful, so let’s break it down. It consists of several functional groups, including benzodioxin, benzothiazole, and pyrrolidine moieties.
• The benzodioxin ring (2,3-dihydro-1,4-benzodioxin-6-yl) contributes to its aromatic character.
• The compound has a prop-2-en-1-yloxy group attached to the phenyl ring.
• Overall, it’s a complex molecule with potential biological activity.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps due to its intricate structure. One possible synthetic route could be through multicomponent reactions or cascade reactions.

Reaction Conditions: Specific reaction conditions would depend on the chosen synthetic pathway. Researchers might employ various catalysts, solvents, and temperatures.

Chemical Reactions Analysis

Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These would depend on the specific reactions. For example, reduction might yield hydroxylated derivatives.

Scientific Research Applications

Chemistry: Researchers might study its reactivity, stereochemistry, and novel synthetic methods.

Biology: Investigating its potential as a bioactive compound (e.g., enzyme inhibitors, receptor modulators).

Medicine: Screening for pharmacological effects, such as anticancer or antimicrobial properties.

Industry: Exploring applications in materials science (e.g., polymers, dyes).

Mechanism of Action

• Unfortunately, I couldn’t find specific information on its mechanism of action. Further research would be needed to elucidate this.

Targets and Pathways: Hypothetically, it could interact with enzymes, receptors, or cellular signaling pathways.

Comparison with Similar Compounds

Uniqueness: Its combination of benzodioxin, benzothiazole, and pyrrolidine moieties sets it apart.

Similar Compounds: While I don’t have a specific list, you might explore related compounds like benzodioxins, benzothiazoles, and pyrrolidines.

Remember that this compound’s detailed study requires specialized expertise and laboratory work